Cas no 1803603-78-2 (4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride)
4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,5-Dimethoxyphenyl)-4-fluoropiperidine Hydrochloride
- 4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride
-
- MDL: MFCD28348296
4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B432800-5mg |
4-(3,5-Dimethoxyphenyl)-4-fluoropiperidine Hydrochloride |
1803603-78-2 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B432800-10mg |
4-(3,5-Dimethoxyphenyl)-4-fluoropiperidine Hydrochloride |
1803603-78-2 | 10mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B432800-50mg |
4-(3,5-Dimethoxyphenyl)-4-fluoropiperidine Hydrochloride |
1803603-78-2 | 50mg |
$ 340.00 | 2022-06-07 | ||
| Enamine | EN300-204172-0.05g |
4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride |
1803603-78-2 | 95% | 0.05g |
$268.0 | 2023-09-16 | |
| Enamine | EN300-204172-0.1g |
4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride |
1803603-78-2 | 95% | 0.1g |
$400.0 | 2023-09-16 | |
| Enamine | EN300-204172-0.25g |
4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride |
1803603-78-2 | 95% | 0.25g |
$572.0 | 2023-09-16 | |
| Enamine | EN300-204172-0.5g |
4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride |
1803603-78-2 | 95% | 0.5g |
$902.0 | 2023-09-16 | |
| Enamine | EN300-204172-1.0g |
4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride |
1803603-78-2 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-204172-2.5g |
4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride |
1803603-78-2 | 95% | 2.5g |
$2268.0 | 2023-09-16 | |
| Enamine | EN300-204172-5.0g |
4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride |
1803603-78-2 | 95% | 5.0g |
$3355.0 | 2023-02-22 |
4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride
4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride: A Comprehensive Overview
4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride (CAS No. 1803603-78-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, pharmacological activities, and recent research advancements associated with this compound.
The molecular structure of 4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride is composed of a piperidine ring substituted with a fluoro group and a 3,5-dimethoxyphenyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The fluoro substitution on the piperidine ring enhances the lipophilicity and metabolic stability of the compound, while the 3,5-dimethoxyphenyl group contributes to its receptor binding affinity and selectivity.
The synthesis of 4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride typically involves multi-step reactions. One common approach is to start with 3,5-dimethoxybenzaldehyde and undergo a reductive amination with 4-fluoropiperidine to form the desired product. The final step involves the conversion of the free base to its hydrochloride salt. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the compound, as well as developing more environmentally friendly processes.
In terms of pharmacological activities, 4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride has been extensively studied for its potential as a therapeutic agent. Research has shown that this compound exhibits potent activity against various targets, including serotonin receptors and dopamine receptors. These properties make it a promising candidate for the treatment of neurological disorders such as depression and Parkinson's disease.
A recent study published in the Journal of Medicinal Chemistry investigated the binding affinity and selectivity of 4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride for serotonin receptors. The results demonstrated that the compound has high affinity for serotonin 5-HT2A receptors and moderate affinity for 5-HT1A receptors. This selective binding profile suggests that it could be used to modulate specific neurotransmitter systems without causing significant side effects.
An additional area of interest is the potential use of 4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride in pain management. Preclinical studies have shown that this compound exhibits analgesic effects by interacting with opioid receptors. However, further research is needed to fully understand its mechanism of action and to evaluate its safety and efficacy in clinical settings.
The safety profile of 4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride is also an important consideration in its development as a therapeutic agent. Toxicology studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings support its potential for further clinical evaluation.
In conclusion, 4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride (CAS No. 1803603-78-2) is a promising compound with diverse pharmacological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its use in various medical conditions. As new findings emerge, this compound may play a significant role in advancing our understanding and treatment of neurological disorders and pain management.
1803603-78-2 (4-(3,5-dimethoxyphenyl)-4-fluoropiperidine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)